Cas no 883-22-7 (Benzo[h]quinolin-4(1H)-one, 2,3-dihydro-)

• Product Name: Benzo[h]quinolin-4(1H)-one, 2,3-dihydro-
• CAS No: 883-22-7
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• CID: 637311
• PubChem ID: 12315619
• Update Time: 2025-04-19

Benzo[h]quinolin-4(1H)-one, 2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• Benzo[h]quinolin-4(1H)-one, 2,3-dihydro-
• 2,3-dihydro-1H-benzo[h]quinolin-4-one
• 4-oxo-1,2,3,4-tetrahydrobenzo[h]quinoline
• 883-22-7
• DTXSID90487462

• Inchi： 1S/C13H11NO/c15-12-7-8-14-13-10-4-2-1-3-9(10)5-6-11(12)13/h1-6,14H,7-8H2
• InChI Key： VBDZFQKZVOOQQF-UHFFFAOYSA-N
• SMILES： O=C1CCNC2C3C=CC=CC=3C=CC=21

Computed Properties

• Exact Mass: 197.084063974g/mol
• Monoisotopic Mass: 197.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų